2-(2-Amino-3-cyano-4H-[1]benzothieno[3,2-b]pyran-4-yl)phenyl benzoate 2-(2-Amino-3-cyano-4H-[1]benzothieno[3,2-b]pyran-4-yl)phenyl benzoate

Brand Name: Vulcanchem

CAS No.: 461437-10-5

VCID: VC0376483

InChI: InChI=1S/C25H16N2O3S/c26-14-18-21(23-22(30-24(18)27)17-11-5-7-13-20(17)31-23)16-10-4-6-12-19(16)29-25(28)15-8-2-1-3-9-15/h1-13,21H,27H2

SMILES: C1=CC=C(C=C1)C(=O)OC2=CC=CC=C2C3C(=C(OC4=C3SC5=CC=CC=C54)N)C#N

Molecular Formula: C25H16N2O3S

Molecular Weight: 424.5g/mol

2-(2-Amino-3-cyano-4H-[1]benzothieno[3,2-b]pyran-4-yl)phenyl benzoate

CAS No.: 461437-10-5

VCID: VC0376483

Molecular Formula: C25H16N2O3S

Molecular Weight: 424.5g/mol

CAS No.	461437-10-5
Product Name	2-(2-Amino-3-cyano-4H-[1]benzothieno[3,2-b]pyran-4-yl)phenyl benzoate
Molecular Formula	C25H16N2O3S
Molecular Weight	424.5g/mol
IUPAC Name	[2-(2-amino-3-cyano-4H-[1]benzothiolo[3,2-b]pyran-4-yl)phenyl] benzoate
Standard InChI	InChI=1S/C25H16N2O3S/c26-14-18-21(23-22(30-24(18)27)17-11-5-7-13-20(17)31-23)16-10-4-6-12-19(16)29-25(28)15-8-2-1-3-9-15/h1-13,21H,27H2
Standard InChIKey	OYNIQHSZDQDOMS-UHFFFAOYSA-N
SMILES	C1=CC=C(C=C1)C(=O)OC2=CC=CC=C2C3C(=C(OC4=C3SC5=CC=CC=C54)N)C#N
Canonical SMILES	C1=CC=C(C=C1)C(=O)OC2=CC=CC=C2C3C(=C(OC4=C3SC5=CC=CC=C54)N)C#N
PubChem Compound	4669241
Last Modified	Nov 11 2021

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